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Compound of Interest

(S)-tert-Butyl (1-benzylpyrrolidin-3-
Compound Name:
yl)carbamate

Cat. No.: B144919

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-tert-Butyl (1-benzylpyrrolidin-3-yl)carbamate is a chiral pyrrolidine derivative that serves
as a versatile intermediate in organic synthesis and medicinal chemistry.[1] Its structure,
featuring a benzyl-protected pyrrolidine ring and a tert-butoxycarbonyl (Boc) protected amine,
makes it a valuable building block for the synthesis of a wide range of biologically active
compounds, including potential therapeutic agents.[1] The Boc protecting group allows for
selective deprotection under specific reaction conditions, enabling controlled functionalization
of the amine group.[1] This technical guide provides a comprehensive overview of the known
physical properties of (S)-tert-Butyl (1-benzylpyrrolidin-3-yl)carbamate, along with a
representative synthetic protocol and its role as a key intermediate.

Core Physical and Chemical Properties

A summary of the key physical and chemical properties of (S)-tert-Butyl (1-benzylpyrrolidin-
3-yl)carbamate is presented below. It is important to note that while some properties are well-
defined, others, such as the melting and boiling points for the specific (S)-enantiomer, are not
consistently reported in publicly available literature. The data presented is a consolidation of
information from various chemical suppliers and databases.
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Property Value Source
Molecular Formula C16H24N202 [1]
Molecular Weight 276.37 g/mol [1]
CAS Number 131852-53-4 [2]
Inferred from general
Appearance Solid (form may vary) descriptions of carbamates
and related compounds.
Data for related compounds
_ _ Not consistently reported for and racemates exists, but not
Melting Point ) -
the (S)-enantiomer. specifically for the (S)-
enantiomer.
Boiling Point Not consistently reported.
Soluble in organic solvents N
General solubility
N such as chloroform and o
Solubility o characteristics of carbamate
toluene; poor solubility in
] esters.[3]
nonpolar organic solvents.
Store in a cool, dry place. General recommendation for
Storage

Keep container tightly closed.

chemical reagents.

Experimental Protocols

Representative Synthesis of (S)-tert-Butyl (1-
benzylpyrrolidin-3-yl)carbamate

The following is a general, representative protocol for the synthesis of N-Boc protected

benzylpyrrolidines, adapted from literature procedures for similar compounds. This protocol

illustrates a common synthetic route.

Materials:

e (S)-3-Aminopyrrolidine dihydrochloride

 Di-tert-butyl dicarbonate (Bocz0)
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o Triethylamine (EtsN)

e Benzyl bromide

o Potassium carbonate (K2COs)

e Dichloromethane (DCM)

» Acetonitrile (ACN)

o Saturated agueous sodium bicarbonate (NaHCO3s) solution
e Brine

e Anhydrous magnesium sulfate (MgSQOa)

« Silica gel for column chromatography

o Ethyl acetate and hexanes for chromatography
Procedure:

e Boc Protection of (S)-3-Aminopyrrolidine:

o To a solution of (S)-3-aminopyrrolidine dihydrochloride in a mixture of dichloromethane
and water, add triethylamine at 0 °C.

o Slowly add a solution of di-tert-butyl dicarbonate in dichloromethane.
o Allow the reaction to warm to room temperature and stir for 12-18 hours.
o Extract the aqueous layer with dichloromethane.

o Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and
concentrate under reduced pressure to yield (S)-tert-butyl pyrrolidin-3-ylcarbamate.

e N-Benzylation:

o Dissolve the Boc-protected pyrrolidine from the previous step in acetonitrile.
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o Add potassium carbonate and benzyl bromide to the solution.

o Heat the reaction mixture to reflux and stir for 12-24 hours.

o Cool the reaction mixture to room temperature and filter off the inorganic salts.
o Concentrate the filtrate under reduced pressure.

o Purify the crude product by silica gel column chromatography using a gradient of ethyl
acetate in hexanes to obtain (S)-tert-butyl (1-benzylpyrrolidin-3-yl)carbamate as a
solid.

Visualizations
Synthetic Workflow

The following diagram illustrates a typical synthetic workflow for the preparation of (S)-tert-
Butyl (1-benzylpyrrolidin-3-yl)carbamate.
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Caption: Synthetic route to (S)-tert-Butyl (1-benzylpyrrolidin-3-yl)carbamate.

Role as a Synthetic Intermediate

This compound is a valuable intermediate for the synthesis of more complex molecules,
particularly in drug discovery. The Boc group can be removed under acidic conditions to
liberate the amine, which can then be further functionalized.
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Caption: Utilization as a key synthetic intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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